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Abstract

Sodium benzenesulfonate (CAS 515-42-4), the sodium salt of benzenesulfonic acid, is a
foundational organic compound whose utility spans a remarkable breadth of industrial and
research applications.[1][2] As a white, crystalline, water-soluble solid, its chemical identity is
defined by a CeHsSOsNa formula.[3][4] This guide offers a deep technical dive into the core
attributes of sodium benzenesulfonate, moving beyond surface-level data to explore its
synthesis, physicochemical characteristics, mechanistic actions, and applications, with a
particular focus on its relevance to researchers, chemists, and drug development professionals.
We will elucidate the causality behind its functional roles as a versatile chemical intermediate, a
hydrotrope, a surfactant, and a critical component in the formulation of pharmaceutical salts.[5]

[6]7]

Physicochemical Characteristics and Structural
Identity

Sodium benzenesulfonate is an aromatic sulfonate, comprising a benzene ring attached to a
sulfonate group, with a sodium counter-ion.[8] This structure imparts a unique combination of
hydrophobicity (from the benzene ring) and high polarity (from the sulfonate group), which is
fundamental to its diverse applications.[4] The compound is stable under normal conditions,
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though it is hygroscopic and should be stored in a dry, inert atmosphere away from strong
oxidizing agents.[9][10][11]

Core Properties

A summary of the key physicochemical properties is presented below, compiled from
authoritative chemical databases.

Property Value Source(s)
CAS Number 515-42-4 [3]
Molecular Formula CeHsNaOsS [12][13]
Molecular Weight 180.16 g/mol [9][11][14]

White to off-white crystalline
Appearance [11[9][15]
powder or flakes.[1][9][15]

Melting Point >450 °C (decomposes) [319]

Density 1.124 g/mL at 25 °C [9][10][16]

Highly soluble in water; very
soluble in hot water.[9][12][15]
N Slightly soluble in alcohol.[1][9]
Solubility ) (L5901 2][13][15]
[12] Insoluble in nonpolar
solvents like diethyl ether.[5]

[13]

Structural Representation

The molecular structure is key to its function.

Caption: Molecular structure of Sodium Benzenesulfonate.

Synthesis and Manufacturing Pathways

The industrial synthesis of sodium benzenesulfonate is a well-established, two-step process
rooted in electrophilic aromatic substitution.[8] Understanding this pathway is critical for
appreciating potential impurities and quality control parameters.
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Synthesis Workflow

Caption: General synthesis pathway for Sodium Benzenesulfonate.

Detailed Synthesis Protocol (Laboratory Scale)

This protocol is based on established organic chemistry procedures and provides a reliable

method for laboratory synthesis.[17]

Objective: To synthesize sodium benzenesulfonate from benzene.

Materials:

Benzene (60 mL)

Concentrated Sulfuric Acid (60 mL)
Calcium Hydroxide (powdered)
Sodium Carbonate solution

Deionized Water

Procedure:

Sulfonation: In a round-bottom flask fitted with a reflux condenser, combine 60 mL of
benzene and 60 mL of concentrated sulfuric acid. Heat the mixture gently to a boil. Causality:
Heating provides the activation energy for the electrophilic aromatic substitution reaction,
where SOs (formed in equilibrium from H2SOa4) acts as the electrophile attacking the
benzene ring. Continue refluxing for 6-8 hours, or until the immiscible benzene layer is no
longer visible.[17]

Quenching & Neutralization (Part 1): After cooling, carefully pour the dark reaction mixture
into 1 liter of cold water. Boil the diluted solution and neutralize it by adding powdered
calcium hydroxide in portions until the solution is no longer acidic. Causality: This step
neutralizes the excess sulfuric acid and the newly formed benzenesulfonic acid, precipitating
calcium sulfate, which is poorly soluble, while the calcium salt of benzenesulfonic acid
remains in solution.[17]
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« Filtration: Filter the hot mixture to remove the precipitated calcium sulfate. Wash the filter
cake with hot water to recover any remaining product.[17]

» Conversion to Sodium Salt: Treat the filtrate with a sufficient amount of sodium carbonate
solution to precipitate all calcium ions as calcium carbonate. Causality: This is a salt
metathesis reaction. Sodium carbonate is added to replace the calcium counter-ion with
sodium, as sodium benzenesulfonate is the desired final product.[17]

o Final Isolation: Filter the mixture again to remove the calcium carbonate precipitate.
Concentrate the filtrate by evaporation until crystallization begins upon cooling. The resulting
sodium benzenesulfonate crystals can be collected by filtration and dried.[17]

Core Applications and Mechanisms of Action

The utility of sodium benzenesulfonate is diverse, stemming from its dual chemical nature. It
serves not just as a passive ingredient but as an active functional component in various
processes.

Chemical Intermediate

Sodium benzenesulfonate is a valuable precursor in organic synthesis.[1][2][9]

e Phenol Production: Historically, the alkaline fusion of sodium benzenesulfonate with sodium
hydroxide was a primary industrial route to phenol.[3][5] Heating the salt with molten NaOH
at high temperatures results in the displacement of the sulfonate group by a hydroxyl group,
forming sodium phenoxide, which is then acidified to yield phenol.[5]

» Dye and Pesticide Synthesis: It serves as a building block for various dyes and pesticides.[1]
[2][18] The sulfonate group can be converted to other functional groups like sulfonyl
chlorides (using PCls or POCIs), which are highly reactive intermediates for producing
sulfonamides and other derivatives.[5][6][19]

e Pharmaceutical Synthesis: In drug development, it is used to form besilate
(benzenesulfonate) salts of basic active pharmaceutical ingredients (APIs).[5][6] This is a
critical application, as converting a freebase API into a besilate salt can significantly improve
its solubility, stability, and bioavailability.[6] However, this application requires stringent
control of potential genotoxic impurities like sulfonate esters, a key regulatory concern.[20]
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Hydrotropic Agent

A hydrotrope is a compound that enhances the agueous solubility of poorly soluble substances.
[21] Unlike typical surfactants, hydrotropes like sodium benzenesulfonate work at high
concentrations and do not necessarily form well-defined micelles.[21]

Mechanism of Action: The mechanism of hydrotropy is believed to involve the formation of
loose, dynamic aggregates of hydrotrope molecules above a Minimum Hydrotrope
Concentration (MHC).[7][22] The hydrophobic benzene ring of sodium benzenesulfonate can
interact with the non-polar regions of a poorly soluble solute, while the polar sulfonate group
maintains the aggregate's solubility in water, effectively "chaperoning” the solute into the
aqueous phase.[7][23] This property is particularly valuable in liquid detergent formulations and
in pharmaceutical preparations to solubilize drugs.[23][24]

Caption: Conceptual model of hydrotropic solubilization.

Surfactant and Detergent Additive

Sodium benzenesulfonate and its longer-chain alkyl derivatives are key anionic surfactants.[4]
[15][25] In detergents, it acts as a pulp conditioning agent, reducing slurry viscosity and
improving flowability, which aids in the spray-drying process for powdered detergents.[1] It also
helps prevent caking and can increase the moisture content of the final product, contributing to
cost-effectiveness.[1]

Analytical and Quality Control Methods

For research and pharmaceutical applications, verifying the purity and identity of sodium
benzenesulfonate is paramount.

Typical Quality Specifications

Commercial grades of sodium benzenesulfonate typically adhere to the following
specifications:
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Parameter Specification Limit
Purity (Assay) 296.0% or 298.0%
Appearance White powder/crystal
Loss on Drying <2.0%

Chloride (as Cl) <0.01%

Heavy Metals (as Pb) <0.002%

(Data compiled from commercial suppliers)[18]
[26]

Analytical Protocol: Purity Determination by Titration

While modern methods like HPLC are common for purity analysis, classical titration remains a
robust and accessible method for assaying bulk material.[27] This protocol is adapted from
principles of acid-base titration for related sulfonates.

Principle: The sulfonate is first converted to its acidic form via ion exchange or reaction, and the
resulting acid is titrated with a standardized base.

Procedure:

o Sample Preparation: Accurately weigh approximately 1.5 g of the sodium benzenesulfonate
sample. Dissolve it in 50 mL of deionized water.

 Acidification: Add a strong acid (e.g., a measured excess of sulfuric acid solution) to the
dissolved sample. Reflux the mixture gently for 30 minutes. Causality: This step ensures the
complete conversion of the sodium salt to the free benzenesulfonic acid.[27]

« Titration: After cooling, add a few drops of a suitable indicator (e.g., phenolphthalein). Titrate
the solution against a standardized sodium hydroxide (NaOH) solution of known
concentration (e.g., 0.1 N) until the endpoint is reached (a persistent color change).[27]

o Calculation: The purity of the sodium benzenesulfonate can be calculated based on the
volume of NaOH titrant used, its concentration, and the initial mass of the sample.
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Note: For regulatory-facing applications, a validated, stability-indicating HPLC method is the
standard. Reverse-phase HPLC with a C18 column and a UV detector is commonly employed
to separate and quantify sodium benzenesulfonate from its impurities.[16][28]

Safety, Handling, and Toxicology

Sodium benzenesulfonate is classified as a hazardous substance.[29] It is irritating to the skin,
eyes, and respiratory system.[9][12]

e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[12] Some sources also list H302 (Harmful if
swallowed).[12]

» Handling Precautions: Use in a well-ventilated area.[29] Wear appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat.[26] Avoid
generating dust.[29] Open cuts or abraded skin should not be exposed to the material.[29]

» Toxicological Profile: The oral LD50 in rats is reported as 1200 mg/kg.[29] Ingestion of less
than 150 grams may be harmful to humans.[29] Long-term exposure studies in animals have
indicated potential effects on the liver and kidneys at high doses.[12]

Conclusion

Sodium benzenesulfonate (CAS 515-42-4) is far more than a simple organic salt. Its elegant
structure provides a powerful toolkit for chemists and formulation scientists. Its role as a
foundational intermediate enables the synthesis of complex molecules, from life-saving
pharmaceuticals to vibrant dyes. Its hydrotropic and surfactant properties are critical for
creating effective cleaning products and solubilizing challenging APIs. For the research and
drug development professional, a thorough understanding of its synthesis, properties, and
analytical methods is essential for leveraging its full potential while ensuring quality and safety
in advanced applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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